cis-3'-Hydroxy Cotinine
CAS No.: 37096-14-3
VCID: VC20753910
Molecular Formula: C10H12N2O2
Molecular Weight: 192.21 g/mol
* For research use only. Not for human or veterinary use.

Description | Overview of cis-3'-Hydroxy Cotininecis-3'-Hydroxy Cotinine is a significant metabolite of nicotine, primarily formed through the metabolic processes in the human body. It is a derivative of cotinine, which is itself a primary metabolite of nicotine. This compound plays a crucial role in the study of nicotine metabolism and its effects on the human body, particularly concerning smoking and tobacco use. The chemical structure of cis-3'-Hydroxy Cotinine is characterized by its hydroxyl group attached to the third carbon atom in the cis configuration, which influences its biological activity and pharmacokinetics. Metabolism and Synthesis2.1 Metabolic Pathway Cis-3'-Hydroxy Cotinine is produced from cotinine through the action of cytochrome P450 enzymes, particularly CYP2A6. This metabolic conversion is essential for understanding how nicotine is processed in the body and the implications for tobacco exposure assessments. 2.2 Synthesis Methods The synthesis of cis-3'-Hydroxy Cotinine typically involves hydroxylation reactions. Common methods include:
PharmacokineticsCis-3'-Hydroxy Cotinine exhibits distinct pharmacokinetic properties that are essential for interpreting tobacco exposure data:
These parameters indicate how the compound behaves in biological systems, influencing its utility as a biomarker for tobacco exposure. Biological Activity and Health ImplicationsCis-3'-Hydroxy Cotinine does not exhibit nicotine-like cardiovascular effects, suggesting it operates through different mechanisms compared to nicotine itself. Research indicates that it may have potential anxiolytic effects, as evidenced by studies showing significant decreases in tension and fatigue post-infusion in controlled trials. Biomarker for Tobacco ExposureCis-3'-Hydroxy Cotinine serves as a non-invasive biomarker for assessing tobacco exposure through urine analysis. Its presence can indicate nicotine intake levels and help evaluate health impacts on populations exposed to tobacco smoke. Research FindingsRecent studies have focused on various aspects of cis-3'-Hydroxy Cotinine, including its role in pharmacogenetics and toxicological assessments: Case Studies
Comparative Analysis of Metabolite LevelsThe following table summarizes findings from studies assessing metabolite levels in smokers:
This data illustrates how cis-3'-Hydroxy Cotinine compares with other metabolites, providing insight into its relevance in nicotine metabolism. |
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CAS No. | 37096-14-3 | ||||||||||||||||||||
Product Name | cis-3'-Hydroxy Cotinine | ||||||||||||||||||||
Molecular Formula | C10H12N2O2 | ||||||||||||||||||||
Molecular Weight | 192.21 g/mol | ||||||||||||||||||||
IUPAC Name | (3S,5S)-3-hydroxy-1-methyl-5-pyridin-3-ylpyrrolidin-2-one | ||||||||||||||||||||
Standard InChI | InChI=1S/C10H12N2O2/c1-12-8(5-9(13)10(12)14)7-3-2-4-11-6-7/h2-4,6,8-9,13H,5H2,1H3/t8-,9-/m0/s1 | ||||||||||||||||||||
Standard InChIKey | XOKCJXZZNAUIQN-IUCAKERBSA-N | ||||||||||||||||||||
Isomeric SMILES | CN1[C@@H](C[C@@H](C1=O)O)C2=CN=CC=C2 | ||||||||||||||||||||
SMILES | CN1C(CC(C1=O)O)C2=CN=CC=C2 | ||||||||||||||||||||
Canonical SMILES | CN1C(CC(C1=O)O)C2=CN=CC=C2 | ||||||||||||||||||||
Synonyms | (3S,5S)-3-Hydroxy-1-methyl-5-(3-pyridinyl)-2-pyrrolidinone; (3S-cis)-3-Hydroxycotinine; | ||||||||||||||||||||
PubChem Compound | 11286984 | ||||||||||||||||||||
Last Modified | Sep 14 2023 |
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